5-Bromo-4-phenyl-1,3-thiazol-2-amine
Overview
Description
5-Bromo-4-phenyl-1,3-thiazol-2-amine is a chemical compound with the molecular formula C9H7BrN2S . It is a powder in physical form .
Synthesis Analysis
The synthesis of 5-Bromo-4-phenyl-1,3-thiazol-2-amine and its derivatives has been reported in several studies . The compounds were synthesized using the Hantzsch and Weber methodology . The molecular structures of the synthesized compounds were confirmed by physicochemical and spectral characteristics .Molecular Structure Analysis
The molecular structure of 5-Bromo-4-phenyl-1,3-thiazol-2-amine was confirmed by physicochemical and spectral characteristics . The molecular docking study demonstrated that the compounds displayed good docking scores within the binding pocket of the selected PDB ID .Chemical Reactions Analysis
The chemical reactions of 5-Bromo-4-phenyl-1,3-thiazol-2-amine have been studied in the context of its derivatives . The compounds exhibited promising antimicrobial activity .Physical And Chemical Properties Analysis
5-Bromo-4-phenyl-1,3-thiazol-2-amine has a molecular weight of 255.14 . It has a melting point range of 103-108°C . The compound is a powder in physical form .Scientific Research Applications
Antimicrobial Applications
5-Bromo-4-phenyl-1,3-thiazol-2-amine: has been studied for its potential use as an antimicrobial agent. The thiazole ring, a core structure in this compound, is known for its presence in many biologically active molecules with antimicrobial properties . This compound could be used to develop new antimicrobial drugs that target resistant strains of bacteria, offering a new avenue in the fight against drug-resistant infections.
Anticancer Research
Research has indicated that thiazole derivatives exhibit promising anticancer activities. Specifically, 5-Bromo-4-phenyl-1,3-thiazol-2-amine derivatives have been tested against estrogen receptor-positive human breast adenocarcinoma cell lines, showing potential as a chemotherapeutic agent . Further research could explore its efficacy and safety in cancer treatment.
Anti-inflammatory and Analgesic Research
The compound’s thiazole core is associated with anti-inflammatory and analgesic activities . It could be synthesized into drugs that help reduce inflammation and pain, providing relief for conditions such as arthritis or chronic pain syndromes.
Safety and Hazards
The safety information for 5-Bromo-4-phenyl-1,3-thiazol-2-amine indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
Mechanism of Action
Target of Action
Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with various biological targets, leading to changes in cellular processes . For instance, some thiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazole derivatives are known to impact a variety of biochemical pathways depending on their specific targets .
Pharmacokinetics
The compound’s lipophilicity, water solubility, and other physicochemical properties can influence its bioavailability .
Result of Action
Thiazole derivatives have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
Factors such as temperature, ph, and the presence of other substances can potentially affect the action of this compound .
properties
IUPAC Name |
5-bromo-4-phenyl-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2S/c10-8-7(12-9(11)13-8)6-4-2-1-3-5-6/h1-5H,(H2,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONHYSHQEAKQAFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=N2)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70483063 |
Source
|
| Record name | 5-Bromo-4-phenyl-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70483063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-phenyl-1,3-thiazol-2-amine | |
CAS RN |
61954-82-3 |
Source
|
| Record name | 5-Bromo-4-phenyl-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70483063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromo-4-phenyl-1,3-thiazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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